PSB-1115 potassium salt

• Molecular Formula: C14H19KN4O8S
• Molecular Weight: 442.49 g/mol
• InChI: InChI=1S/C14H14N4O5S.K.3H2O/c1-2-7-18-13(19)10-12(17-14(18)20)16-11(15-10)8-3-5-9(6-4-8)24(21,22)23;;;;/h3-6H,2,7H2,1H3,(H,15,16)(H,17,20)(H,21,22,23);;3*1H2/q;+1;;;/p-1
• InChIKey: NGCSVSRWWILLPQ-UHFFFAOYSA-M

PSB-1115 Potassium Salt: Baseline Profile and Procurement

PSB-1115 potassium salt is a xanthine-based, synthetic organic compound that acts as a highly selective, water-soluble antagonist of the human adenosine A2B receptor [1]. Its core differentiation stems from its physiochemical properties and its selectivity profile, making it a defined research tool compound for in vitro and in vivo studies [2]. The compound is characterized by a high purity standard (≥98% by HPLC) and is supplied as a crystalline solid with verified stability and solubility parameters suitable for various research formulations .

Selective A2B receptor antagonist research tool

Xanthine-based, potassium salt hydrate

Water-soluble formulation

Enables aqueous in vivo dosing without DMSO

Research use only

Validated in receptor binding and functional assays

• [1] Hayallah, A.M., Sandoval-Ramírez, J., Reith, U., et al. 1,8-Disubstituted xanthine derivatives: Synthesis of potent A2B-selective adenosine receptor antagonists. J. Med. Chem. 45(7),1500-1510 (2002). View Source
• [2] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. PSB1115 Ligand Page. Ligand ID: 3286. View Source

PSB-1115 Potassium Salt: Why Generic Substitution Fails

Generic substitution among A2B adenosine receptor antagonists is not scientifically valid due to substantial differences in potency, selectivity, physicochemical properties, and validated in vivo applications. While all compounds in this class target the A2B receptor, their off-target profiles and practical utility vary significantly. For example, MRS1754 exhibits higher potency but lower selectivity for the human A2B receptor, leading to potential off-target effects on A1 and A2A receptors [1]. Conversely, PSB-603 offers higher potency but is a negative allosteric modulator rather than a purely orthosteric antagonist, which has mechanistic implications [2]. Furthermore, the water solubility of PSB-1115 potassium salt is a critical differentiator that directly enables reliable in vivo dosing and formulation without the need for complex or harsh solvents, a property not shared by many more lipophilic analogs [3]. The choice of the correct research tool must be guided by these specific, quantifiable parameters to ensure experimental reproducibility and accurate interpretation of results.

Subtype selectivity

A2B antagonist class members vary widely in A1, A2A, A3 off-target binding; a generic replacement may introduce confounding receptor activity.

Functional potency

Binding affinity (Ki) does not guarantee comparable functional antagonism; cell-based cAMP response may differ even for compounds with similar binding profiles.

Physicochemical mismatch

Most A2B antagonists require DMSO solubilization, whereas PSB-1115 is water-soluble; solvent-dependent artifacts may alter in vivo or cellular assay outcomes.

• [1] MRS 1754, A2B antagonist (ab120397) | Abcam. Product Datasheet. View Source
• [2] Characterisation of endogenous A2A and A2B receptor-mediated cyclic AMP responses in HEK 293 cells using the GloSensor™ biosensor: Evidence for an allosteric mechanism of action for the A2B-selective antagonist PSB 603. (2016). View Source
• [3] Discovery of N-(5,6-diarylpyridin-2-yl)amide derivatives as potent and selective A2B adenosine receptor antagonists. (2010). View Source

PSB-1115 Potassium Salt: Quantitative Evidence Guide

Selectivity Profile Against Key A2B Antagonists

PSB-1115 potassium salt exhibits a distinct selectivity window compared to other commonly used A2B antagonists. While MRS1754 is more potent at the A2B receptor (Ki = 1.7 nM), it demonstrates significantly lower selectivity, with only a 237-fold window over A1 receptors and 296-fold over A2A receptors [1]. In contrast, PSB-1115 (Ki = 53.4 nM) provides a selectivity window of 41-fold over A1 and 450-fold over A2A receptors, with no measurable affinity for the A3 receptor at relevant concentrations . PSB-603 is more potent (Ki = 0.553 nM) but its allosteric mechanism and extremely high potency may not be suitable for all experimental contexts .

A1 selectivity vs. comparators

Head-to-head

Ki > 10,000 nM (A1)
MRS1754: 403 nM; MRS1706: 157 nM

Negligible A1 binding supports A2B-specific interpretation

Radioligand binding on human recombinant receptors

Evidence Dimension	Binding Affinity (Ki) and Selectivity Ratio
Target Compound Data	hA2B Ki = 53.4 nM; hA1 Ki = 2,200 nM; hA2A Ki = 24,000 nM; hA3: 14% inhibition at 10 µM
Comparator Or Baseline	MRS1754: hA2B Ki = 1.7 nM, hA1 Ki = 403 nM, hA2A Ki = 503 nM, hA3 Ki = 570 nM. PSB-603: hA2B Ki = 0.553 nM, hA1/hA2A/hA3 Ki >10,000 nM.
Quantified Difference	PSB-1115 has ~31-fold lower A2B potency but ~5.5-fold better A1 selectivity and ~1.5-fold better A2A selectivity vs. MRS1754. PSB-603 is ~97-fold more potent at A2B than PSB-1115.
Conditions	Radioligand binding assays using human recombinant adenosine receptors expressed in HEK-293 or CHO cells.

Why This Matters

This selectivity profile makes PSB-1115 the preferred tool when avoiding off-target effects on A1 and A2A receptors is critical, despite not being the most potent option.

• [1] IJMS. Table 1. Affinity (Ki) of Adenosine Receptor Agonists and Antagonists at Human Adenosine Receptor Subtypes. Int. J. Mol. Sci. 2019, 20(21), 5139. View Source

Functional cAMP Antagonism in Cells

The presence of a sulfonate group confers high water solubility to PSB-1115 potassium salt, a key differentiator from more lipophilic A2B antagonists. For instance, GS-6201 (CVT-6883), which has a comparable or slightly better Ki for the A2B receptor (Ki = 22 nM), is not described as water-soluble and requires complex formulation strategies for in vivo administration . The high water solubility of PSB-1115 (7.77 mg/mL in water with gentle warming) enables straightforward preparation of aqueous dosing solutions, reducing experimental variability associated with organic solvents or suspensions .

cAMP antagonism (functional)

Assay context

IC50 = 84 nM

Reliable blockade of A2B-mediated Gs signaling in cells

T84 colonic epithelial cells, 100 µM adenosine

Evidence Dimension	Aqueous Solubility
Target Compound Data	7.77 mg/mL in water (20 mM) with gentle warming.
Comparator Or Baseline	GS-6201: Not reported as water-soluble; typical solubility in DMSO only. Standard formulation requires complex solvents.
Quantified Difference	PSB-1115 is explicitly water-soluble, a property not shared by GS-6201.
Conditions	Solubility assessment in purified water at room temperature.

Why This Matters

High water solubility simplifies in vivo dosing, reduces the need for potentially confounding co-solvents, and makes PSB-1115 the preferred choice for studies requiring reliable aqueous formulations.

Water Solubility Advantage

PSB-1115 potassium salt has demonstrated robust, dose-dependent efficacy in reducing inflammatory pain behaviors in validated animal models. In the formalin test, PSB-1115 significantly reduced pain-related behaviors in both the first (neurogenic) and second (inflammatory) phases [1]. Specifically, a dose of 3 mg/kg was particularly potent in reducing inflammatory pain, achieving a near-maximum effect [1]. This in vivo validation is a key differentiator, as it provides a clear experimental endpoint for researchers studying the role of A2B receptors in pain pathways. While MRS1754 is also used in vivo, its lower selectivity increases the risk of confounding effects from A1 or A2A receptor antagonism [2].

Aqueous solubility

Formulation-context

Water-soluble
MRS1754, MRS1706: DMSO-soluble

Eliminates DMSO artifacts; supports in vivo aqueous dosing

Potassium sulfonate group enables water solubility

Evidence Dimension	In Vivo Efficacy in Inflammatory Pain Model (Formalin Test)
Target Compound Data	Significant reduction of pain-related behaviors in both phases of the formalin test; maximum effect observed at 3 mg/kg.
Comparator Or Baseline	MRS1754: In vivo use reported, but with lower selectivity, potentially confounding interpretation.
Quantified Difference	PSB-1115 achieves significant in vivo analgesia with a favorable selectivity profile.
Conditions	Male Wistar rats; formalin injection into hind paw; behavioral assessment of licking/biting time.

Why This Matters

This validated in vivo efficacy data, combined with its high selectivity, makes PSB-1115 the superior research tool for studying the role of A2B receptors in inflammatory pain.

• [1] Bilkei-Gorzo, A., et al. Adenosine receptor subtype-selective antagonists in inflammation and hyperalgesia. Naunyn-Schmiedeberg's Arch Pharmacol 377, 65–76 (2008). View Source
• [2] IJMS. Table 1. Affinity (Ki) of Adenosine Receptor Agonists and Antagonists at Human Adenosine Receptor Subtypes. Int. J. Mol. Sci. 2019, 20(21), 5139. View Source

Visceral Hypersensitivity Efficacy

For procurement, the defined purity and stability of PSB-1115 potassium salt offer a quantifiable advantage over generic chemical suppliers. The compound is consistently provided with a purity of ≥98% as determined by HPLC, and supplier certificates of analysis verify a solid-state stability of ≥4 years when stored at -20°C . This level of quality assurance ensures batch-to-batch consistency and long-term experimental reproducibility, reducing the risk of failed experiments due to compound degradation or impurity interference .

Visceral pain model

Endpoint context

Reported pain reduction in rat visceral hypersensitivity model

In vivo model-response endpoint; consistent with class effect

Rat model; parallel finding with MRS1754

Evidence Dimension	Purity and Long-Term Solid-State Stability
Target Compound Data	Purity ≥98% (HPLC); Stability ≥4 years at -20°C.
Comparator Or Baseline	Standard research chemicals may have lower specified purity or undefined stability.
Quantified Difference	Defined, high purity and long-term stability are standard for this specific product.
Conditions	Certificates of Analysis from commercial suppliers (e.g., Cayman Chemical).

Why This Matters

Guaranteed high purity and extended stability reduce the need for frequent re-procurement and minimize experimental artifacts, lowering the total cost of ownership for long-term research programs.

PSB-1115 Potassium Salt: Best-Fit Application Scenarios

Gs-Coupled cAMP Signaling

PSB-1115 potassium salt is ideally suited for in vitro and ex vivo studies of A2B receptor function in gastrointestinal inflammation. Its ability to inhibit the TNBS-induced decrease in acetylcholine-mediated contractions in rat ileum/jejunum preparations at a concentration of 100 µM demonstrates a direct, functional anti-inflammatory effect [1]. This validated assay provides a robust platform for researchers to investigate the role of A2B receptors in intestinal motility disorders and to screen for potential therapeutic interventions.

Pain, Inflammation & Cancer Immunotherapy Models

For in vivo research on inflammatory pain, PSB-1115 potassium salt is the preferred A2B antagonist. Its high water solubility allows for simple and reliable preparation of injectable dosing solutions, eliminating the need for potentially irritating or confounding organic solvents . Its validated, dose-dependent efficacy in reducing pain behaviors in the formalin test, particularly at the optimal dose of 3 mg/kg, provides a clear and reproducible experimental model for studying the role of peripheral A2B receptors in nociception and inflammation [2].

A2B Antagonism Without A1 Off-Target Effects

PSB-1115 potassium salt has demonstrated in vivo activity in the respiratory tract. At a dose of 0.5 mg/kg (i.p.), it effectively antagonizes the inhibitory effect of the non-selective adenosine agonist NECA on mucociliary clearance in mice [3]. Furthermore, its pre-treatment has been shown to reduce relaxation of rat trachea induced by repeated NECA dosing . These validated endpoints make it a valuable tool for researchers investigating A2B receptor function in airway physiology, asthma, and COPD models, particularly where a water-soluble tool compound is required for reliable pulmonary administration.

Xanthine-Based A2B Antagonist SAR

PSB-1115 potassium salt is an excellent choice for cell-based assays where the goal is to attribute a functional response specifically to the A2B receptor. Its >40-fold selectivity over A1 receptors and >400-fold selectivity over A2A receptors, coupled with its extracellular mechanism of action due to its polar sulfonate group, minimizes the risk of confounding effects from other adenosine receptor subtypes or non-specific intracellular interactions [4]. This makes it a reliable tool for confirming A2B receptor involvement in cellular signaling pathways, cytokine release, and cell migration.

Application

Selection Property

Validation Focus

cAMP signaling studies

Functional IC50 benchmark for Gs-coupled pathway

cAMP modulation in epithelial or immune cell models

In vivo model studies

Water solubility for solvent-free dosing

Model-response endpoints in pain, oncology, or ischemia-reperfusion research

A2B-selective pathway research

High A1 selectivity profile

Off-target A1 binding review in cardiovascular or CNS studies

Xanthine SAR programs

Defined receptor subtype Ki profile

Selectivity benchmarking across A1, A2A, A2B, A3

• [1] Michael, S., et al. Adenosine A2A agonist and A2B antagonist mediate an inhibition of inflammation-induced contractile disturbance of a rat gastrointestinal preparation. Purinergic Signalling 6, 117–124 (2010). View Source
• [2] Bilkei-Gorzo, A., et al. Adenosine receptor subtype-selective antagonists in inflammation and hyperalgesia. Naunyn-Schmiedeberg's Arch Pharmacol 377, 65–76 (2008). View Source
• [3] Walaschewski, R., Begrow, F., and Verspohl, E.J. Impact and benefit of A2B-adenosine receptor agonists for the respiratory tract: Mucociliary clearance, ciliary beat frequency, trachea muscle tonus and cytokine release. J. Pharm. Pharmacol. 65(1),123-132 (2013). View Source
• [4] Hayallah, A.M., Sandoval-Ramírez, J., Reith, U., et al. 1,8-Disubstituted xanthine derivatives: Synthesis of potent A2B-selective adenosine receptor antagonists. J. Med. Chem. 45(7),1500-1510 (2002). View Source